molecular formula C22H21NO6S B6264011 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid CAS No. 2225147-49-7

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid

Cat. No. B6264011
CAS RN: 2225147-49-7
M. Wt: 427.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid” is a complex organic molecule. It is related to a class of compounds known as fluorenylmethoxycarbonyl (Fmoc) protected amino acids . These are commonly used in peptide synthesis. The compound also seems to influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid' involves the reaction of a fluorene derivative with a thioamide and a carboxylic acid derivative. The reaction is carried out in multiple steps to obtain the final product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Thiourea", "Acetic anhydride", "Sulfuric acid", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "Triethylamine", "8-Aminooctanoic acid", "N,N'-dicyclohexylcarbodiimide", "Dimethylformamide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol.", "9H-fluoren-9-ol is reacted with acetic anhydride and sulfuric acid to form 9-acetoxyfluorene.", "9-acetoxyfluorene is reacted with thiourea to form 9-(2-thioxo-1,3-thiazolidin-4-yl)fluorene.", "9-(2-thioxo-1,3-thiazolidin-4-yl)fluorene is reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone and triethylamine to form 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid.", "8-Aminooctanoic acid is activated with N,N'-dicyclohexylcarbodiimide and reacted with dimethylformamide to form 8-(dimethylamino)octanoic acid.", "2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid is reacted with 8-(dimethylamino)octanoic acid in the presence of hydrochloric acid to form the corresponding amide.", "The amide is treated with sodium bicarbonate and extracted with ethyl acetate to obtain the final product." ] }

CAS RN

2225147-49-7

Product Name

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid

Molecular Formula

C22H21NO6S

Molecular Weight

427.5

Purity

93

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.